Cas no 403841-98-5 (4-TRIFLUOROMETHOXYBENZYLAMINE HCL)

• Product Name: 4-TRIFLUOROMETHOXYBENZYLAMINE HCL
• CAS No: 403841-98-5
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• CID: 925712
• PubChem ID: 53487082
• Update Time: 2025-04-19

4-TRIFLUOROMETHOXYBENZYLAMINE HCL Chemical and Physical Properties

Names and Identifiers

• 4-TRIFLUOROMETHOXYBENZYLAMINE HCL
• [4-(trifluoromethoxy)phenyl]methanamine,hydrochloride
• p-trifluoromethoxybenzylamine hydrochloride
• 403841-98-5
• 1-[4-(Trifluoromethoxy)phenyl]methanamine--hydrogen chloride (1/1)
• SCHEMBL13268897
• DTXSID90705234
• (4-(Trifluoromethoxy)phenyl)methanamine hydrochloride
• 4-(Trifluoromethoxy)benzylamine hydrochloride

• Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)13-7-3-1-6(5-12)2-4-7;/h1-4H,5,12H2;1H
• InChI Key： DERYYHHWASWUQK-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)CN)(F)F

Computed Properties

• Exact Mass: 227.03200
• Monoisotopic Mass: 227.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.54620